Cas no 16265-24-0 (3-Keto-7a,12a-dihydroxy-5a-cholanic Acid)

• Product Name: 3-Keto-7a,12a-dihydroxy-5a-cholanic Acid
• CAS No: 16265-24-0
• Molecular Formula: C₂₄H₃₈O₅
• Molecular Weight: 406.55552
• CID: 824963
• PubChem ID: 5283957

3-Keto-7a,12a-dihydroxy-5a-cholanic Acid Properties

Names and Identifiers

• 3-Keto-7α,12α-dihydroxy-5α-cholanic Acid
• 3-keto allocholic acid
• 3-KETO-7A,12A-DIHYDROXY-5A-CHOLANIC ACID
• 3-Keto-7Alpha,12Alpha-dihydroxy-5Alpha-cholanic Acid
• CHEBI:181124
• Cholan-24-oic acid, 7,12-dihydroxy-3-oxo-, (5alpha,7alpha,12alpha)-
• J-009963
• LMST04010191
• AKOS030241127
• DB-228679
• 3-Keto-7 alpha ,12 alpha -dihydroxy-5 alpha -cholanic Acid
• (4R)-4-[(5S,7R,8R,9S,10S,12S,13R,14S,17R)-7,12-dihydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
• 7alpha,12alpha-dihydroxy-5alpha-cholan-3-one-24-oic acid
• SCHEMBL6322378
• 7alpha,12alpha-Dihydroxy-3-oxo-5alpha-cholan-24-oic Acid
• 3-Ketoallocholic Acid; (5?,7?,12?)-7,12-Dihydroxy-3-oxo-cholan-24-oic Acid; 5?,7?,12?-Dihydroxy-3-oxocholanic Acid;
• 3-Keto-7?,12?-dihydroxy-5?-cholanic Acid
• 16265-24-0
• '(4R)-4-((5S,7R,8R,9S,10S,12S,13R,17R)-7,12-dihydroxy-10,13-dimethyl-3-oxohexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid'

• InChIKey： OEKUSRBIIZNLHZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H38O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-14,16-20,22,26-27H,4-12H2,1-3H3,(H,28,29)
• SMILES： CC(CCC(O)=O)C1CCC2C3C(O)CC4CC(=O)CCC4(C)C3CC(O)C12C

Computed Properties

• Exact Mass: 406.27200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 406.27192431g/mol
• Heavy Atom Count: 29
• Complexity: 676
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• LogP: 3.65690
• PSA: 94.83000
• Melting Point: 218-221°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Dihydroxy bile acids, alcohols and derivatives